Cas no 137528-00-8 (a-D-Glucopyranuronic acid, 1®P'-ester with 5-azidouridine5'-(trihydrogen diphosphate-P'-32P) (9CI))

• Product Name: a-D-Glucopyranuronic acid, 1®P'-ester with 5-azidouridine5'-(trihydrogen diphosphate-P'-32P) (9CI)
• CAS No: 137528-00-8
• MF: C₁₅H₂₁N₅O₁₈P₂
• MW: 622.297612905502
• CID: 200946
• PubChem ID: 3081279
• Update Time: 2025-04-19

a-D-Glucopyranuronic acid, 1®P'-ester with 5-azidouridine5'-(trihydrogen diphosphate-P'-32P) (9CI) Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4S,5R,6R)-6-[[[(2R,3S,4R,5R)-5-(5-azido-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• 5-azido-UDP-glucuronic acid
• a-D-Glucopyranuronic acid, 1&reg
• alpha-D-Glucopyranuronic acid, 1-P-ester with 5-azidouridine 5'-(trihydrogen diphosphate-P'-32P)
• P'-ester with 5-azidouridine5'-(trihydrogen diphosphate-P'-32P) (9CI)
• (2S,3S,4S,5R,6R)-6-[[[(2R,3S,4R,5R)-5-(5-Azido-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxy(32P)phosphoryl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• 137528-00-8
• alpha-D-Glucopyranuronic acid, 1-P-ester with 5-azidouridine 5'-(trihydrogendiphosphate-P'-32P)
• a-D-Glucopyranuronic acid, 1®P'-ester with 5-azidouridine5'-(trihydrogen diphosphate-P'-32P) (9CI)

• Inchi： 1S/C15H21N5O18P2/c16-19-18-3-1-20(15(29)17-11(3)26)12-8(24)5(21)4(35-12)2-34-39(30,31)38-40(32,33)37-14-9(25)6(22)7(23)10(36-14)13(27)28/h1,4-10,12,14,21-25H,2H2,(H,27,28)(H,30,31)(H,32,33)(H,17,26,29)/t4-,5-,6+,7+,8-,9-,10+,12-,14-/m1/s1/i40+1
• InChI Key： ZNOHGZBJCYOZKN-NQZRZOHOSA-N
• SMILES： P(=O)(O)(O[32P](=O)(O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(NC(C(=C2)N=[N+]=[N-])=O)=O)O1)O)O

Computed Properties

• Exact Mass: 620.0279
• Monoisotopic Mass: 622.036
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 323Ų

Experimental Properties

• PSA: 359.92
• LogP: -3.89454